molecular formula C16H14N4S2 B2641418 4-methyl-3-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-5-(2-propynylsulfanyl)-4H-1,2,4-triazole CAS No. 338760-00-2

4-methyl-3-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-5-(2-propynylsulfanyl)-4H-1,2,4-triazole

Cat. No. B2641418
CAS RN: 338760-00-2
M. Wt: 326.44
InChI Key: IJOYYGFIORIFJG-UHFFFAOYSA-N
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Description

4-methyl-3-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-5-(2-propynylsulfanyl)-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C16H14N4S2 and its molecular weight is 326.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis and study of S-derivatives of triazole-thione compounds, containing fragments like thiadiazole, have shown that the combination of these heterocycles can lead to substances with potential biological activities. These studies optimize synthesis methods and investigate properties like antimicrobial activity (Hotsulia & Fedotov, 2019). Additionally, the cyclization of thiosemicarbazides to triazole and thiadiazole derivatives reveals the versatility of these compounds in generating pharmacologically relevant structures (Maliszewska-Guz et al., 2005).

Potential Biological Activities

Studies on novel sulfonyl derivatives based on isopropyl thiazole and triazole cores have shown moderate to significant antibacterial and antifungal activities, highlighting their potential as antimicrobial and antitubercular agents (Kumar et al., 2013). Another study on triazole and thiadiazole derivatives demonstrates their efficacy as antimicrobial and antifungal agents, indicating broad applications in agrochemicals and pharmaceuticals (Indorkar et al., 2012).

Physicochemical and Pharmacological Properties

Research into the physicochemical properties and pharmacological effects of triazole derivatives, including solubility, partitioning processes in biologically relevant solvents, and antioxidative activity, provides insights into their application potential. For instance, the solubility and thermodynamics of a novel antifungal compound from the triazole class have been explored, offering information crucial for drug formulation and delivery (Volkova et al., 2020). Moreover, the antioxidative activity of thiazolo-triazole compounds against ethanol-induced oxidative stress suggests their potential use in preventing oxidative damage (Aktay et al., 2005).

properties

IUPAC Name

4-methyl-5-(4-methyl-5-prop-2-ynylsulfanyl-1,2,4-triazol-3-yl)-2-phenyl-1,3-thiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H14N4S2/c1-4-10-21-16-19-18-14(20(16)3)13-11(2)17-15(22-13)12-8-6-5-7-9-12/h1,5-9H,10H2,2-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IJOYYGFIORIFJG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(SC(=N1)C2=CC=CC=C2)C3=NN=C(N3C)SCC#C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H14N4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

326.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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